Cas no 2228733-84-2 (3-chloro-4-(trifluoromethyl)benzene-1-carbothioamide)

• Product Name: 3-chloro-4-(trifluoromethyl)benzene-1-carbothioamide
• CAS No: 2228733-84-2
• MF: C₈H₅ClF₃NS
• MW: 239.645210027695
• CID: 6593172
• PubChem ID: 165735654
• Update Time: 2025-05-20

3-chloro-4-(trifluoromethyl)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(trifluoromethyl)benzene-1-carbothioamide
• 2228733-84-2
• EN300-1939945

• Inchi： 1S/C8H5ClF3NS/c9-6-3-4(7(13)14)1-2-5(6)8(10,11)12/h1-3H,(H2,13,14)
• InChI Key： CCDVYAYGVSLOGL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(N)=S)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 238.9783325g/mol
• Monoisotopic Mass: 238.9783325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.1Ų

Additional information on 3-chloro-4-(trifluoromethyl)benzene-1-carbothioamide

Research Briefing on 3-chloro-4-(trifluoromethyl)benzene-1-carbothioamide (CAS: 2228733-84-2)

In recent years, the compound 3-chloro-4-(trifluoromethyl)benzene-1-carbothioamide (CAS: 2228733-84-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and carbothioamide functional groups, has shown promising potential in various therapeutic applications. The purpose of this briefing is to provide an overview of the latest research developments related to this compound, including its synthesis, biological activity, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 3-chloro-4-(trifluoromethyl)benzene-1-carbothioamide derivatives. The researchers employed a multi-step synthetic route, starting from commercially available 3-chloro-4-(trifluoromethyl)aniline, to achieve high yields and purity. The study highlighted the importance of the carbothioamide moiety in enhancing the compound's binding affinity to target proteins, particularly in the context of kinase inhibition.

Another significant finding comes from a preclinical investigation into the compound's anticancer properties. In vitro assays demonstrated that 3-chloro-4-(trifluoromethyl)benzene-1-carbothioamide exhibits potent inhibitory effects against several cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway and inhibits key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings suggest its potential as a lead compound for developing novel anticancer agents.

In addition to its anticancer activity, recent research has also explored the compound's antimicrobial properties. A study published in Bioorganic & Medicinal Chemistry Letters reported that 3-chloro-4-(trifluoromethyl)benzene-1-carbothioamide exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes involved in bacterial metabolism.

Despite these promising findings, challenges remain in the development of 3-chloro-4-(trifluoromethyl)benzene-1-carbothioamide as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further optimization to improve its metabolic stability and reduce potential toxicity. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its biological activity.

In conclusion, 3-chloro-4-(trifluoromethyl)benzene-1-carbothioamide (CAS: 2228733-84-2) represents a versatile scaffold with significant potential in drug discovery. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation. Future studies should focus on elucidating its mechanism of action in greater detail, optimizing its pharmacokinetic profile, and exploring its therapeutic applications in various disease models.